Methyl o-nitrocinnamate
Overview
Description
Methyl o-nitrocinnamate is a useful research compound. Its molecular formula is C10H9NO4 and its molecular weight is 207.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis and Structural Elucidation
Methyl o-nitrocinnamate has been utilized in the synthesis of various heterocyclic frameworks and derivatives. In a study by Mukaijo, Yokoyama, and Nishiwaki (2020), α-nitrocinnamate underwent conjugate addition and ring closure to afford functionalized heterocyclic frameworks. The study highlighted its role in nucleophilic substitution reactions, contributing to the synthesis of isoxazoline N-oxides and dihydrofuran derivatives (Mukaijo, Yokoyama, & Nishiwaki, 2020).
2. Biological Activity and DNA Binding
Methyl o-nitrocinnamate has been studied for its biological activity, particularly in the formation of nickel(II) mixed ligand carboxylate complexes. Begum et al. (2021) synthesized various nickel(II) complexes using methyl o-nitrocinnamate and other derivatives, which exhibited significant antibacterial and antifungal activities. The study also explored the DNA-binding ability of these complexes, offering insights into potential biomedical applications (Begum et al., 2021).
3. Chemical Kinetics and Reaction Studies
In chemical kinetics, the reaction of methyl β-methylthio-α-nitrocinnamate with various nucleophiles has been studied. Bernasconi, Brown, Eventova, and Rappoport (2007) investigated the kinetics of this reaction, providing insights into the accumulation of intermediates in certain SNV reactions. This study contributes to a deeper understanding of reaction mechanisms involving methyl o-nitrocinnamate (Bernasconi, Brown, Eventova, & Rappoport, 2007).
4. Asymmetric Synthesis
Methyl o-nitrocinnamate has been used in asymmetric synthesis. Gallou-Dagommer, Gastaud, and RajanBabu (2001) demonstrated its application in the highly enantioselective hydrogenation and Sharpless epoxidation of o-nitrocinnamyl substrates, leading to tetrahydroquinoline derivatives. This showcases its versatility in the field of organic synthesis (Gallou-Dagommer, Gastaud, & RajanBabu, 2001).
properties
IUPAC Name |
methyl 3-(2-nitrophenyl)prop-2-enoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO4/c1-15-10(12)7-6-8-4-2-3-5-9(8)11(13)14/h2-7H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKKNUVQQEHKTCG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C=CC1=CC=CC=C1[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(2-nitrophenyl)prop-2-enoate |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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